Cas no 1041542-87-3 (N-(butan-2-yl)-4-chloro-2-nitroaniline)

• Product Name: N-(butan-2-yl)-4-chloro-2-nitroaniline
• CAS No: 1041542-87-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5166379
• PubChem ID: 43080388
• Update Time: 2026-03-04

N-(butan-2-yl)-4-chloro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-(1-methylpropyl)-2-nitro-
• n-(Sec-butyl)-4-chloro-2-nitroaniline
• N-(butan-2-yl)-4-chloro-2-nitroaniline

• Inchi： 1S/C10H13ClN2O2/c1-3-7(2)12-9-5-4-8(11)6-10(9)13(14)15/h4-7,12H,3H2,1-2H3
• InChI Key： MNPBYECEKQNYLZ-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC=C(Cl)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(butan-2-yl)-4-chloro-2-nitroaniline

Recent Advances in the Study of N-(butan-2-yl)-4-chloro-2-nitroaniline (CAS: 1041542-87-3)

N-(butan-2-yl)-4-chloro-2-nitroaniline (CAS: 1041542-87-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its molecular properties, biological activities, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The compound's structural features, including the nitroaniline moiety and the butyl side chain, contribute to its unique chemical reactivity and biological interactions. Researchers have investigated its role as a precursor or intermediate in the synthesis of more complex molecules with potential pharmacological activities. Recent publications have explored its use in the development of antimicrobial, anticancer, and anti-inflammatory agents, leveraging its ability to interact with various biological targets.

One of the key areas of interest is the compound's mechanism of action at the molecular level. Studies utilizing computational modeling and in vitro assays have revealed that N-(butan-2-yl)-4-chloro-2-nitroaniline exhibits selective binding to specific enzymes and receptors, which could be exploited for targeted drug design. For instance, its interaction with bacterial enzymes has been proposed as a potential pathway for developing novel antibiotics, addressing the growing concern of antibiotic resistance.

In addition to its biological applications, recent research has also focused on optimizing the synthetic routes for N-(butan-2-yl)-4-chloro-2-nitroaniline to improve yield and purity. Advances in green chemistry have led to the development of more sustainable and efficient synthesis methods, reducing the environmental impact of its production. These improvements are critical for scaling up production in industrial settings while maintaining high standards of safety and efficacy.

Despite the promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, toxicity, and stability under physiological conditions need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of N-(butan-2-yl)-4-chloro-2-nitroaniline in medicine.

In conclusion, N-(butan-2-yl)-4-chloro-2-nitroaniline represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its diverse applications, from drug development to antimicrobial agents, underscore its versatility and potential. Continued research and innovation will be crucial in harnessing its benefits for therapeutic use, paving the way for new treatments and solutions in healthcare.